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Compound of Interest

Compound Name: 3-bromo-9-methyl-9H-carbazole

Cat. No.: B1273018 Get Quote

Proper management and disposal of 3-bromo-9-methyl-9H-carbazole are critical for

laboratory safety and environmental protection. As a halogenated organic compound, it must

be treated as hazardous waste and handled in accordance with stringent regulatory guidelines.

Adherence to these procedures minimizes risks to researchers and ensures compliance with

environmental laws.

Immediate Safety and Handling Precautions
Before handling or preparing for disposal, ensure all appropriate personal protective equipment

(PPE) is in use. Operations should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[1][2][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]

Hand Protection: Use chemically resistant gloves, such as nitrile gloves.[4]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

[5] For significant handling, fire/flame resistant and impervious clothing may be necessary.

[1]

Respiratory Protection: If dust formation is likely or exposure limits may be exceeded, use

a NIOSH/MSHA-approved respirator.[5][6]
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Accidental Release Measures: In case of a spill, avoid generating dust.[1][2] Carefully sweep

or vacuum the material and place it into a suitable, sealed container for disposal.[5] Ensure

proper PPE is worn during cleanup.[5]

Step-by-Step Disposal Protocol
The disposal of 3-bromo-9-methyl-9H-carbazole, like other halogenated organic compounds,

must follow the "cradle-to-grave" approach for hazardous waste management mandated by

regulations such as the Resource Conservation and Recovery Act (RCRA).[7][8]

Waste Characterization:

Identify any waste containing 3-bromo-9-methyl-9H-carbazole (including pure

substance, contaminated labware, and solutions) as Hazardous Halogenated Organic

Waste.

The substance is classified as harmful if swallowed, harmful in contact with skin, and

harmful if inhaled.[1]

Waste Segregation:

Collect waste containing 3-bromo-9-methyl-9H-carbazole in a dedicated waste

container.

Do not mix with non-halogenated organic waste, aqueous waste, or solid municipal trash.

Proper segregation is crucial for safe and compliant disposal.

Containerization:

Use a chemically compatible and leak-proof container with a tightly sealing screw cap.[4]

The container must be in good condition and appropriate for the type of waste (solid or

liquid).[4]

Keep the container closed at all times except when actively adding waste.[4]

Labeling:
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Label the waste container clearly before adding the first drop of waste.[4]

The label must include:

The words "Hazardous Waste".

The full chemical name: "3-bromo-9-methyl-9H-carbazole". Do not use formulas or

abbreviations.[4]

A list of all other chemical constituents in the container.[4]

Appropriate hazard pictograms (e.g., exclamation mark for irritant/harmful).

Storage:

Store the sealed waste container in a designated and well-ventilated satellite accumulation

area.

Ensure the storage area is cool and dry.[3][4]

Store away from incompatible materials such as strong oxidizing agents, acids, and

bases.[4][9]

Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Disposal must occur at a permitted treatment, storage, and disposal facility (TSDF) in

accordance with all local, state, and federal regulations.[1][2][10]

Under no circumstances should this chemical be disposed of down the drain or in regular

trash.

Chemical and Safety Data
The following table summarizes key data for 3-bromo-9-methyl-9H-carbazole and its close

analog, 3-bromo-9H-carbazole, relevant to safe handling and disposal.
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Property Data Source

Chemical Formula C₁₃H₁₀BrN -

Appearance Solid, powder/crystals [2]

Hazards

H302: Harmful if

swallowedH312: Harmful in

contact with skinH332: Harmful

if inhaledCauses skin, eye,

and respiratory irritation

[1][5]

Melting Point
198 °C (for 3-bromo-9H-

carbazole)
[2]

Boiling Point
409 °C at 1 atm (for 3-bromo-

9H-carbazole)
[2]

Disposal Precaution

P501: Dispose of

contents/container to an

appropriate treatment and

disposal facility in accordance

with applicable laws and

regulations.

[1]

Disposal Workflow
The following diagram illustrates the essential workflow for the proper disposal of 3-bromo-9-
methyl-9H-carbazole.
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Preparation & Handling

Waste Management Protocol

Prohibited Actions

Handle Chemical in
Ventilated Area (Fume Hood)

Wear Required PPE
(Gloves, Goggles, Lab Coat)

Generate Waste
(e.g., excess chemical, contaminated items)

Characterize & Segregate Waste
as 'Halogenated Organic'

Collect in a Compatible Container
with a Screw Cap

Label Container Clearly
'Hazardous Waste' & Full Chemical Name(s)

Store Sealed Container
in Designated Satellite Area

Arrange Pickup by EHS
or Licensed Waste Vendor

DO NOT
Dispose in Sink or Trash

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-bromo-9-methyl-9H-carbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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